Cas no 66048-45-1 (5-Fluorouracil N-b-D-Glucuronide)
66048-45-1 structure
Product Name:5-Fluorouracil N-b-D-Glucuronide
CAS No:66048-45-1
MF:C10H11FN2O8
MW:306.201346635818
CID:963071
PubChem ID:125224
Update Time:2025-04-19
5-Fluorouracil N-b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 5-fluorouracil glucuronide
- 5-Fluorouracil N-β-D-Glucuronide
- 5-FLUOROURACIL N-B-D-GLUCURONIDE
- N1-(β-D-glucopyranuronosyl)-5-fluorouracil
- 5-Fluorouracil N-Beta-D-Glucuronide
- MG 6758
- 5-FU N-glucuronide
- Acido 1-deossi-1-(3,4-diidro-2,4-diosso-5-fluoro-1(2H)pirimidinil)glucopiranuronico [Italian]
- (2S,3S,4S,5R,6R)-6-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4,5-trihydroxyoxane-2-carboxylic acid
- 1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid
- FU-N-G
- 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)pyrimidinyl-1-deoxy-1-glucopyranuronic acid
- 5-Fluouracil N-glucuronide
- 66048-45-1
- 1-Deoxy-1-(5-fluoro-2,4-dioxo-1,2,3,4-tetrahydro-1-pyrimidinyl)-beta-D-glucopyranuronic acid
- MG-6758
- 5-Fluorouracil N-
- A-D-Glucuronide
- DTXSID40984512
- Acido 1-deossi-1-(3,4-diidro-2,4-diosso-5-fluoro-1(2H)pirimidinil)glucopiranuronico
- 5-Fluoro-1-hexopyranuronosyl-4-hydroxypyrimidin-2(1H)-one
- beta-D-Glucopyranuronic acid, 1-deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-
- 5-Fluorouracil N-b-D-Glucuronide
-
- Inchi: 1S/C10H11FN2O8/c11-2-1-13(10(20)12-7(2)17)8-5(16)3(14)4(15)6(21-8)9(18)19/h1,3-6,8,14-16H,(H,18,19)(H,12,17,20)/t3-,4-,5+,6-,8+/m0/s1
- InChI Key: LKZGKOYOKVWGFN-UQGZVRACSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O)=O
Computed Properties
- Exact Mass: 306.05000
- Monoisotopic Mass: 306.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157A^2
- XLogP3: -2.4
Experimental Properties
- Density: 1.92
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.672
- PSA: 162.08000
- LogP: -3.25960
5-Fluorouracil N-b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596010-5mg |
5-Fluorouracil N-b-D-Glucuronide |
66048-45-1 | 5mg |
$115.00 | 2023-05-18 | ||
| TRC | F596010-10mg |
5-Fluorouracil N-b-D-Glucuronide |
66048-45-1 | 10mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F596010-25mg |
5-Fluorouracil N-b-D-Glucuronide |
66048-45-1 | 25mg |
$431.00 | 2023-05-18 | ||
| TRC | F596010-50mg |
5-Fluorouracil N-b-D-Glucuronide |
66048-45-1 | 50mg |
$787.00 | 2023-05-18 | ||
| TRC | F596010-100mg |
5-Fluorouracil N-b-D-Glucuronide |
66048-45-1 | 100mg |
$1453.00 | 2023-05-18 | ||
| Biosynth | MF16727-5 mg |
5-Fluorouracil N-b-D-glucuronide |
66048-45-1 | 5mg |
$173.25 | 2023-01-03 | ||
| Biosynth | MF16727-10 mg |
5-Fluorouracil N-b-D-glucuronide |
66048-45-1 | 10mg |
$314.90 | 2023-01-03 | ||
| Biosynth | MF16727-25 mg |
5-Fluorouracil N-b-D-glucuronide |
66048-45-1 | 25mg |
$573.00 | 2023-01-03 | ||
| Biosynth | MF16727-50 mg |
5-Fluorouracil N-b-D-glucuronide |
66048-45-1 | 50mg |
$1,041.00 | 2023-01-03 | ||
| Biosynth | MF16727-100 mg |
5-Fluorouracil N-b-D-glucuronide |
66048-45-1 | 100MG |
$1,892.00 | 2023-01-03 |
5-Fluorouracil N-b-D-Glucuronide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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